Cortisol-9,11,12,12-d4

Description

Cortisol-9,11,12,12-d4 is a deuterated form of cortisol, a glucocorticoid hormone produced by the adrenal cortex. This compound is specifically labeled with deuterium atoms at positions 9, 11, and two at position 12, making it useful for studying the metabolism of cortisol in biological systems. Cortisol itself is a crucial hormone involved in stress response, metabolism, and immune function .

Applications and Uses

Cortisol-9,11,12,12-d4 is primarily used in research to study cortisol metabolism. It is utilized in clinical mass spectrometry, environmental analysis, and metabolomics studies . The deuterated form allows researchers to trace the metabolic pathways of cortisol in biological systems, providing insights into its role in stress response, metabolism, and immune suppression .

Research Findings

Research involving Cortisol-9,11,12,12-d4 focuses on understanding cortisol's role in metabolism and immune function. Cortisol is known to influence glucose metabolism by promoting gluconeogenesis and inhibiting glucose uptake in peripheral tissues . It also plays a significant role in immune response by suppressing inflammation and shifting the immune response towards a Th2 dominance .

Key Research Findings

• Metabolic Effects: Cortisol affects glucose metabolism by stimulating gluconeogenesis and glycogen synthesis while inhibiting glucose uptake in muscles .

• Immune Modulation: Cortisol suppresses the production of pro-inflammatory cytokines and promotes a Th2 immune response, which can be beneficial in reducing inflammation but may also impair cellular immunity .

• Metabolic Pathways: The use of Cortisol-9,11,12,12-d4 helps in tracing the metabolic pathways of cortisol, providing insights into its conversion to cortisone via 11-beta hydroxysteroid dehydrogenases .

Safety and Handling

Cortisol-9,11,12,12-d4 is considered a stable isotope-labeled compound and should be handled with caution. It is suspected to be harmful if ingested, inhaled, or if it comes into contact with the skin, and may damage fertility or the unborn child . Storage recommendations include keeping it at room temperature away from light and moisture .

• CAS No.: 73565-87-4
• Product Name: Cortisol-9,11,12,12-d4
• Molecular Formula: C21H30O5
• Molecular Weight: 364.5 g/mol
• IUPAC Name: (8R,9R,10R,13R,17R)-8,9-dideuterio-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D
• Standard InChIKey: JYGXADMDTFJGBT-SSWZDPBISA-N
• Isomeric SMILES: [2H][C@]12CCC3=CC(=O)CC[C@@]3([C@@]1(C(C[C@@]4(C2CC[C@@]4(C(=O)CO)O)C)O)[2H])C
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
• Purity: 95% by HPLC; 98% atom D
• Related CAS: 73565-87-4 (unlabelled)
• Synonyms: 11β,17α,21-Trihydroxypregn-4-ene-3,20-dione-D4, 11β,17α,21-Trihydroxypregn-4-ene-3,20-dione-d4 (9,11,12,12-d4), 17-Hydroxycorticosterone-9,11,12,12-d4, 17-Hydroxycorticosterone-D4, 4-Pregnene-11β,17α,21-triol-3,20-dione-D4, 4-Pregnene-11β,17α,21-triol-3,20-dione-d4 (9,11,12,12-d4), Cortisol-9,11,12,12-d4, Deuterated cortisol, Deuterated hydrocortisone, Kendall′s compound F (9,11,12,12-d4), Reichstein′s substance M (9,11,12,12-d4)
• Tag: Cortisone Impurities
• PubChem Compound: 154731505
• Last Modified: Aug 15 2023